3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[4-(piperidine-1-carbonyl)phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H19ClN2O2S/c22-18-16-6-2-3-7-17(16)27-19(18)20(25)23-15-10-8-14(9-11-15)21(26)24-12-4-1-5-13-24/h2-3,6-11H,1,4-5,12-13H2,(H,23,25)
• InChI Key: ZIDPYOFDFUKRMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C21H19ClN2O2S
• Molecular Weight: 398.9 g/mol

Description

The compound 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide, also known as PTC-209, is a small molecule inhibitor of BMI-1, a protein that plays a key role in the self-renewal of stem cells and cancer cells. PTC-209 has shown promise as a potential cancer therapy, and its mechanism of action and biochemical effects have been extensively studied.

Mechanism of Action

3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide inhibits the activity of BMI-1, a protein that plays a key role in the self-renewal of stem cells and cancer cells. BMI-1 is overexpressed in many types of cancer, and is thought to contribute to tumor growth and resistance to chemotherapy. By inhibiting BMI-1, 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide can reduce the self-renewal of cancer stem cells and inhibit tumor growth.
Biochemical and Physiological Effects:
In addition to its effects on cancer stem cells, 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been shown to have other biochemical and physiological effects. 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been shown to induce a type of cell death called apoptosis in cancer cells, and to inhibit the growth of blood vessels that supply tumors with nutrients. 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has also been shown to increase the sensitivity of cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide is that it has shown promise as a potential therapy for a variety of cancer types, and has been extensively studied in preclinical models of cancer. However, one limitation of 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide is that it is a small molecule inhibitor, and may have limited efficacy in patients with advanced or metastatic cancer.

Future Directions

There are several future directions for research on 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide. One area of research is the development of more potent and selective BMI-1 inhibitors, which may have improved efficacy and fewer side effects than 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide. Another area of research is the development of combination therapies that include 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide and other cancer drugs, which may have synergistic effects on tumor growth. Finally, further studies are needed to determine the optimal dosing and administration of 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide in patients with cancer.

Scientific Research Applications

3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been extensively studied in preclinical models of cancer, and has shown promise as a potential therapy for a variety of cancer types, including breast cancer, prostate cancer, and leukemia. 3-chloro-N-[4-(1-piperidinylcarbonyl)phenyl]-1-benzothiophene-2-carboxamide has been shown to inhibit the self-renewal of cancer stem cells, which are thought to be responsible for tumor growth and resistance to chemotherapy.